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Compound of Interest

Compound Name: 4-Chloro-2,2-dimethylpentane

Cat. No.: B15176193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 4-chloro-2,2-
dimethylpentane, a halogenated alkane of interest in various chemical and pharmaceutical
applications. This document outlines its key physical characteristics, provides generalized
experimental protocols for their determination, and presents a visualization of a common
reaction pathway.

Core Physical Properties

The physical properties of 4-chloro-2,2-dimethylpentane are crucial for its handling,

application, and the design of synthetic routes. A summary of its key physical data is presented
in the table below.
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Property Value

Molecular Formula C7H1sCl

Molecular Weight 134.65 g/mol [1]

CAS Number 33429-72-0[1][2][3][4]

Boiling Point 133.2 °C at 760 mmHg[4]

Density 0.863 g/cm?3[4]

Refractive Index 1.417[4]

Melting Point Not experimentally determined (estimated for

isomers)

Experimental Protocols

While specific experimental procedures for determining the physical properties of 4-chloro-2,2-
dimethylpentane are not readily available in the reviewed literature, the following are
generalized protocols commonly used for characterizing liquid haloalkanes.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for its determination is through distillation.

e Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: The round-bottom flask is filled to approximately two-thirds of its volume
with 4-chloro-2,2-dimethylpentane, and a few boiling chips are added to ensure smooth
boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation
head.

o Temperature Reading: The thermometer bulb should be positioned so that the top of the bulb
is level with the bottom of the side arm of the distillation head. The temperature is recorded
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when it stabilizes, which indicates the boiling point of the substance at the given atmospheric
pressure.

Density Measurement (Pycnometer Method)

A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,
which allows for the precise measurement of the volume of a liquid.

Pycnometer Preparation: The pycnometer is cleaned, dried, and weighed empty.

Filling: The pycnometer is filled with 4-chloro-2,2-dimethylpentane, ensuring no air bubbles
are present. The stopper is inserted, and any excess liquid is wiped from the outside.

Weighing: The filled pycnometer is weighed.

Calculation: The density is calculated by dividing the mass of the liquid (weight of filled
pycnhometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known
refractive index.

» Sample Application: A few drops of 4-chloro-2,2-dimethylpentane are placed on the prism
of the refractometer.

o Measurement: The light source is adjusted, and the knob is turned until the boundary line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

e Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken should also be recorded, as the refractive index is
temperature-dependent.

Synthesis and Reactivity
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Synthesis of 4-Chloro-2,2-dimethylpentane

A plausible laboratory synthesis of 4-chloro-2,2-dimethylpentane involves the
hydrochlorination of 2,2-dimethyl-4-penten-1-ol followed by deoxygenation, or more directly,
from the corresponding alcohol, 4,4-dimethyl-2-pentanol, via nucleophilic substitution. A
common method for converting a secondary alcohol to an alkyl chloride is by reaction with a
chlorinating agent like thionyl chloride (SOCIz) or hydrogen chloride (HCI).

Synthesis of 4-Chloro-2,2-dimethylpentane

Starting Material

4,4-dimethyl-2-pentanol Product

Reaction

4-Chloro-2,2-dimethylpentane

Reagent Chlorination

Thionyl Chloride (SOCI2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-2,2-dimethylpentane: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176193#4-chloro-2-2-dimethylpentane-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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